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Compound of Interest

Compound Name: 4-Ethyl-3,5-dimethyloctane

Cat. No.: B14548755 Get Quote

The IUPAC system for naming organic compounds provides a standardized and unambiguous

method for communicating chemical structures. For alkanes, the fundamental rules involve a

hierarchical process of identifying the core structure and its attached groups.[1][2] The key

steps, which will be elaborated upon for the target molecule, include:

Identifying the parent hydrocarbon chain: This is the longest continuous chain of carbon

atoms within the molecule.

Numbering the parent chain: The chain is numbered to assign the lowest possible locants

(position numbers) to the substituent groups.

Identifying and naming substituents: Any groups attached to the parent chain are identified

and named.

Assembling the complete name: The substituents are listed in alphabetical order, preceded

by their locants, followed by the name of the parent chain.[3][4]

Step-by-Step IUPAC Naming of 4-Ethyl-3,5-
dimethyloctane
The name "4-Ethyl-3,5-dimethyloctane" suggests a molecule with an eight-carbon parent

chain, an ethyl group at the fourth carbon, and methyl groups at the third and fifth carbons.[5]

[6] The following sections will verify this name by applying the IUPAC rules to its chemical

structure.
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Step 1: Identification of the Parent Chain
The primary step is to identify the longest continuous chain of carbon atoms in the molecule's

structure. For 4-Ethyl-3,5-dimethyloctane, the structure is as follows:

Caption: Chemical structure of 4-Ethyl-3,5-dimethyloctane.

By examining the structure, the longest continuous chain of carbon atoms is the horizontal

eight-carbon chain. This establishes "octane" as the parent name.[7]

Step 2: Numbering the Parent Chain
The parent octane chain must be numbered to give the substituents the lowest possible

locants. This is determined by numbering the chain from both ends and comparing the resulting

locant sets.

Numbering from Left to Right:

A methyl group is at position 3.

An ethyl group is at position 4.

A methyl group is at position 5.

This gives the locant set (3, 4, 5).

Numbering from Right to Left:

A methyl group is at position 4.

An ethyl group is at position 5.

A methyl group is at position 6.

This gives the locant set (4, 5, 6).

According to the "first point of difference" rule, the set (3, 4, 5) is lower than (4, 5, 6). Therefore,

the correct numbering is from left to right.
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Caption: Correct numbering of the parent chain.

Step 3: Identifying and Naming the Substituents
Based on the correct numbering, the substituents are:

Position Substituent

3 Methyl

4 Ethyl

5 Methyl

Since there are two methyl groups, they are combined using the prefix "di-".

Step 4: Assembling the Full IUPAC Name
The final step is to assemble the name by listing the substituents alphabetically, followed by the

parent name. The prefixes "di-", "tri-", etc., are not considered for alphabetization.

Alphabetize Substituents: "Ethyl" comes before "methyl".

Add Locants and Prefixes:

Ethyl group at position 4: 4-Ethyl

Two methyl groups at positions 3 and 5: 3,5-dimethyl

Combine with Parent Name: The alphabetized substituents are placed before the parent

name "octane".

The resulting IUPAC name is 4-Ethyl-3,5-dimethyloctane.

Conclusion
A systematic application of the IUPAC nomenclature rules confirms that the name 4-Ethyl-3,5-
dimethyloctane is correct. The process involves identifying the longest carbon chain (octane),
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numbering it to provide the lowest locants for the substituents (3, 4, and 5), and arranging the

substituent names (ethyl, dimethyl) alphabetically.

Start with Structure

Identify Longest Chain
(8 Carbons -> Octane)

Number Chain for Lowest Locants

Left-to-Right:
Locants 3, 4, 5

Right-to-Left:
Locants 4, 5, 6

Identify Substituents:
3-methyl, 4-ethyl, 5-methyl

Alphabetize & Combine:
4-Ethyl-3,5-dimethyl

Final IUPAC Name:
4-Ethyl-3,5-dimethyloctane

Click to download full resolution via product page

Caption: Logical workflow for IUPAC naming.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chem.libretexts.org [chem.libretexts.org]

2. Naming Alkanes | ChemTalk % [chemistrytalk.org]

3. 2.2 Nomenclature of Alkanes – Organic Chemistry I [kpu.pressbooks.pub]

4. byjus.com [byjus.com]

5. 4-Ethyl-3,5-dimethyloctane | C12H26 | CID 53424940 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. 4-ethyl-3,5-dimethyloctane [webbook.nist.gov]

7. Alkane Nomenclature: Naming [sites.science.oregonstate.edu]

To cite this document: BenchChem. [Foundational Principles of Alkane Nomenclature].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14548755#iupac-name-of-4-ethyl-3-5-
dimethyloctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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